Journal Name:Journal of Chemical Theory and Computation
Journal ISSN:1549-9618
IF:6.578
Journal Website:http://pubs.acs.org/journal/jctcce
Year of Origin:2005
Publisher:American Chemical Society (ACS)
Number of Articles Per Year:571
Publishing Cycle:Monthly
OA or Not:Not
Biochar-fertilizer mixture: does plant life history trait determine fertilizer application rate?
Journal of Chemical Theory and Computation ( IF 6.578 ) Pub Date: 2023-02-01 , DOI: 10.1080/26395940.2023.2170282
ABSTRACTThe annual cumin and perennial fennel are economically important medicinal crops of cold dry regions of Pakistan. We hypothesized that the cumin, which produces 2–3 times less biomass, will respond to lower rates of mixture of biochar with synthetic NPK fertilizer or manure, compared to fennel. The NPK, poultry manure and their mixture with wood-derived or cow manure-derived biochars were applied for three consecutive years. No positive relation between application rate of biochar-mixed fertilizers and yield of both crops was observed over three years of study, except that manure-derived biochar-NPK mixture had a positive relation (R2 = 0.99, P = 0.01) with the yield of fennel only during the third year. Significant positive influences of biochar-based fertilizers compared to control were observed for cumin and fennel of third year cropping. The co-amendment of NPK (0.14 kg ha−1) with manure-derived biochar (6.6 t ha−1) consistently increased the yield of cumin during the first two years of cropping, as opposed to NPK fertilizer. Cumin had a greater seed:stover biomass ratio when it received the co-amendment of wood-derived biochar with NPK or poultry manure. Our findings indicate that there is some potential for biochar-fertilizer amendments to improve the growth of these high-value medicinal crops.
Detail
Effective removal of methyl green from aqueous environment using activated residual Dodonaea Viscosa: equilibrium, isotherm, and mechanism studies
Journal of Chemical Theory and Computation ( IF 6.578 ) Pub Date: 2023-01-19 , DOI: 10.1080/26395940.2023.2168761
ABSTRACTIn this study, activated residual Dodonaea Viscosa (ARDV) was synthesized by the simple chemical activation process as a cost-effective and sustainable adsorbent for the efficient elimination of methyl green molecule (MG) from water. The prepared ARDV was characterized by TGA, SEM, EDX, FTIR, and BET surface area analysis. The adsorption properties and mechanisms toward MG were examined using the batch method. The optimal conditions for adsorption of Pb(II) were pH= 6.6, [ARDV] =0.1 g, time=180 min, and temperature= 65°C. The adsorption isotherms and kinetics study was conducted and the resulting data fitted well with Langmuir and PSO model. The maximum sorption capacity of 99 mg/g was obtained from Langmuir isotherm for MG at 60 °C. According to thermodynamic parameters, the adsorption of MG on ARDV was endothermic and spontaneous. Hence, it could be concluded that ARDV is an inexpensive and effective bio-adsorbent for the removal of MG from polluted water.
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Attenuating Effect of Spirulina (Arthrospira platensis) against Di (2-ethylhexyl) Phthalate Induced Toxicity in Wistar Rat
Journal of Chemical Theory and Computation ( IF 6.578 ) Pub Date: 2023-04-17 , DOI: 10.1080/26395940.2023.2197154
ABSTRACTDi(2-ethylhexyl) phthalate (DEHP) is an extensively used plasticizer and being non-covalently bound to plastics it leaches out into the environment. This addresses a grave concern on its potential human exposure and subsequent deleterious effects. The ameliorative potential of Spirulina (Arthrospira platensis) against DEHP-induced toxicity was assessed in rats. Group I was control. Group II and III, were exposed to a low dose of DEHP (125 mg/kg), and Group IV and V were exposed to a high dose of DEHP (250 mg/kg). Group III and V were treated with spirulina orally (1000 mg/Kg) for 3 weeks. Exposure to DEHP elicited marked oxidative stress and associated DNA damage in a dose-dependent manner. The hepatic expression of p53 was also significantly suppressed. Liver and kidney function tests showed marked alterations. Treatment with spirulina efficaciously reversed the adverse effects. Thus, these findings offer a nutritional intervention of spirulina to combat the environmental exposure to plasticizers.
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A review on different arsenic removal techniques used for decontamination of drinking water
Journal of Chemical Theory and Computation ( IF 6.578 ) Pub Date: 2023-01-19 , DOI: 10.1080/26395940.2023.2165964
ABSTRACTArsenic (As) contamination is one of the most serious forms of environmental pollution caused by human activities. Numerous concerned authorities around the world are now focusing on the As decontamination. The technologies for removing As have grown in importance since it is understood that even very low amounts of As in drinking water can have serious negative effects on health. This review provides a thorough explanation of the various well-established and cutting-edge technologies, including ion exchanges, adsorption, membrane process, electrokinetic processes, electrocoagulation, precipitation, phytoremediation, inexpensive useful methods, emerging remedial techniques, nanoparticles and nano based adsorbents that can be used to remove As impurities from the drinking water. The low cost, simplicity and easy operational mechanism of adsorption technique gained much attention globally, however, it is also believed that nanotechnology will be essential in supplying clean, inexpensive water to suit human needs.
Detail
Calcium acetate enhances both drought tolerance and arsenic accumulation in Pteris vittata
Journal of Chemical Theory and Computation ( IF 6.578 ) Pub Date: 2022-12-27 , DOI: 10.1080/26395940.2022.2161947
ABSTRACTPteris vittata, the first discovered arsenic (As) hyperaccumulator, has great potential in As-contaminated soil remediation. However, as a fern, it is sensitive to water deficiency. In this study, acetic acid and calcium acetate were added to As-contaminated soils in pots to investigate their effects on the drought tolerance, growth and As remediation efficiency of P. vittata. Comparing with the plants pretreated with municipal drinking water, plants pretreated with 20 mM acetic acid or calcium acetate solutions exhibited strikingly increased drought tolerance. In addition, 20 mM calcium acetate significantly increased shoot As concentration by 165% and the total shoot As amount by 55.1%, probably due to the elevated soil pH and a subsequent 14.2% increase of soil available As. Taken together, this study demonstrates that the appropriate application of calcium acetate can enhance both drought tolerance and As accumulation in P. vittata, which is of significance for the phytoremediation.
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Single and combined toxic effects of clarithromycin and levofloxacin on Microcystis aeruginosa
Journal of Chemical Theory and Computation ( IF 6.578 ) Pub Date: 2022-10-06 , DOI: 10.1080/26395940.2022.2130825
ABSTRACTThis study compared the single and joint toxic effects of clarithromycin (CLA) and levofloxacin (LEV) on Microcystis aeruginosa. CLA was more toxic to algae than LEV, and the 96h-EC50s were 43.31 and 437.6 µg/L, respectively. The synergetic interaction of two antibiotics was detected. This synergetic action was also observed on Fv/Fm, chlorophyll a, and phycobiliprotein. The increase in reactive oxygen species (ROS) and malonaldehyde demonstrated that antibiotic exposure caused severe oxidative stress, which can destroy the membrane system, hinder photosynthesis and finally inhibit cell growth. The antioxidant enzyme activities were improved significantly, especially in the joint exposure treatment, which indicates that the antioxidant defense system can be activated to scavenge ROS. The release of microcystins (MCs) was accelerated under single or combined antibiotic exposure. The promotion of MCs discharge from cyanobacteria caused by the co-occurrence of CLA and LEV in water environment may pose a severe ecological risk to ecosystem.
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Study on health risk assessment of potentially toxic elements in the soil around landfill site in Shannan City, Tibet
Journal of Chemical Theory and Computation ( IF 6.578 ) Pub Date: 2022-08-31 , DOI: 10.1080/26395940.2022.2118832
ABSTRACTThis paper takes the soil around the Luqionggang landfill in Shannan city of Tibet Autonomous Region as the research object and studies the soil around the Luqionggang landfill by setting points and sampling. Then ICP-MS and AFS were used to analyze the contents of potentially toxic elements (PTEs) (Cu, Pb, Zn, Cr, Ni, Cd, As, Hg) in soil, and the health risk index method was used for risk assessment. The results showed that the primary exposure route of non-carcinogenic risk in the population was the oral route. And adults’ HI value is 0.1692, which is less than children’s HI value of 1.192, indicating that children are more affected than adults. Attention should be paid to the impact of PTEs As, Pb, and Cr in non-carcinogenic risk distribution. In the whole life cycle, the carcinogenic risk of the oral route is higher than that of the respiratory and skin contact routes.
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Study on influence mechanism of biochar on soil nitrogen conversion
Journal of Chemical Theory and Computation ( IF 6.578 ) Pub Date: 2022-09-22 , DOI: 10.1080/26395940.2022.2125445
ABSTRACTStraw had huge annual production, burning it in the air will cause serious air pollution. Burning straw into biochar and returning biochar to the field will not only make effective use of straw resources, but also improve soil quality. Different preparation conditions and addition levels of biochar were used to investigate the ammonia nitrogen, nitrate nitrogen, and total nitrogen contents in the soil leaching solution. The results showed that biochar had a favorable adsorption effect on ammonia nitrogen, the cumulative leaching of ammonia nitrogen reduced by 80.16% in the 2% and 400°C biochar addition treatment compared to that without adding biochar. The final leaching solution electrical conductivity value of the experimental group of biochar prepared at 500°C with 1% addition was the highest at 445 μS/cm. Sequencing of microorganisms revealed that biochar altered the structure and abundance of the soil microbial community, particularly increased the relative abundance of nitrifying bacteria.
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Nitric oxide is involved in regulating cytochrome P450 gene family and mitochondrial related genes of Pleurotus eryngii in response to cadmium stress: preliminary expression patterns analysis
Journal of Chemical Theory and Computation ( IF 6.578 ) Pub Date: 2023-06-26 , DOI: 10.1080/26395940.2023.2229023
ABSTRACT Nitric oxide (NO) plays an important role in fungal response to abiotic stress, but little is known about whether or not NO is involved in regulating cytochrome P450 (CYP) gene family and mitochondrial related genes (MRG) of Pleurotus eryngii in response to cadmium (Cd) stress. In this study, 125 CYP members and 127 differentially expressed MRG were identified. The analysis of gene length and exon number revealed the complexity of CYP gene family. After adding exogenous NO, the expression patterns showed that PleCYP2 and 4-hydroxybenzoate polyprenyltransferase were significantly up-regulated, the functions of membrane and membrane components were enhanced, and the mitochondrial splicing apparatus component gene was activated, which might be the potential mechanism of NO regulating P. eryngii resistance to Cd stress. This study lays a foundation for further revealing the mechanism of NO in regulating P. eryngii response to abiotic stress and promotes the potential application in fungal cultivation.
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Translocation and accumulation of heavy metals from the rhizoshphere soil to the medicinal plant (Paeonia Lactiflora Pall.) grown in Bozhou, Anhui Province, China
Journal of Chemical Theory and Computation ( IF 6.578 ) Pub Date: 2023-06-15 , DOI: 10.1080/26395940.2023.2223768
ABSTRACTThe concentration of heavy metals (HMs) in soil-plant systems was an important indicator of soil heavy metal pollution, and the migration and transportation abilities of HMs from soil to plants were of great significance for evaluating food safety and reducing health risks. This study was conducted to investigate the contamination and translocation of HMs in the soil-Paeonia lactiflora system in Bozhou, Anhui Province, China. The soil pollution was assessed by calculating the Geoaccumulation index (Igeo), Potential ecological risk index (RI), and Pollution load index (PLI). The transfer ability of HMs was evaluated by using the bioconcentration factor (BCF) and translocation factor (TF). The results showed that Fe, Mn , Cr , and As were the priority pollutants in soil. Paeonia lactiflora presented high potential to translocate Zn, Cu, and Fe from soil to roots, and had strong ability to translocate HMs except for Cd from roots to stems and leaves
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
化学2区 CHEMISTRY, PHYSICAL 物理化学3区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
16.50 120 Science Citation Index Science Citation Index Expanded Not
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Articles Perspectives Letters